2-(chloromethyl)-3-methylquinazolin-4(3H)-one
Overview
Description
2-(chloromethyl)-3-methylquinazolin-4(3H)-one is a useful research compound. Its molecular formula is C10H9ClN2O and its molecular weight is 208.64 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Derivatives
- 2-(Chloromethyl)-3-methylquinazolin-4(3H)-one has been used to synthesize various chemical compounds. For instance, it is converted to azides which then undergo cyclisation to form 2-quinazolinonyl imidazolidinones (Reddy, Reddy, & Vasantha, 2003). Additionally, it serves as a key intermediate in the synthesis of novel anticancer agents with 4-anilinoquinazoline scaffolds (Li et al., 2010).
Green Synthesis of Quinazoline Derivatives
- This compound has been utilized in eco-friendly microwave-irradiated reactions for the "green synthesis" of new 2-substituted quinazoline derivatives in aqueous medium (Kabri, Gellis, & Vanelle, 2009).
Solubility Studies
- The solubility of 2-chloromethyl-4-methylquinazoline, a variant of this compound, has been studied in various solvents, providing valuable data for further chemical applications (Gu et al., 2020).
Corrosion Inhibition
- Some derivatives of 2-methylquinazolin-4(3H)-one have been evaluated for their corrosion inhibition properties, providing insights into the practical applications of this class of compounds (Kadhim et al., 2017).
Synthesis of Substituted Quinazolinones
- Research has been done on synthesizing novel 2-methylquinazolin-4(3H)-one derivatives bearing functionalities like urea, thiourea, and sulphonamide, which have shown potential anti-inflammatory and antimicrobial activities (Keche & Kamble, 2014).
Schiff Base Derivatives
- Schiff base derivatives of 2-methylquinazolin-4(3H)-one have been synthesized and studied for various biological activities, including antimicrobial and anti-inflammatory properties (Sahu et al., 2008).
Properties
IUPAC Name |
2-(chloromethyl)-3-methylquinazolin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClN2O/c1-13-9(6-11)12-8-5-3-2-4-7(8)10(13)14/h2-5H,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDYMABNTFFJQLH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NC2=CC=CC=C2C1=O)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90429266 | |
Record name | 2-(chloromethyl)-3-methylquinazolin-4(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90429266 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
199114-62-0 | |
Record name | 2-(chloromethyl)-3-methylquinazolin-4(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90429266 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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